Cas no 93963-96-3 (Sorbitan, monoacetate)

Sorbitan, monoacetate structure
Sorbitan, monoacetate structure
Product Name:Sorbitan, monoacetate
CAS No:93963-96-3
MF:C8H14O6
MW:206.193163394928
CID:807229
PubChem ID:21301850
Update Time:2025-04-19

Sorbitan, monoacetate Chemical and Physical Properties

Names and Identifiers

    • Sorbitan, monoacetate
    • [(1R)-1-[(2S,3R,4S)-3,4-dihydroxyoxolan-2-yl]-2-hydroxyethyl] acetate
    • NS00039808
    • EINECS 300-842-1
    • 93963-96-3
    • Sorbitan,monoacetate
    • DTXSID70239981
    • SCHEMBL6263853
    • Inchi: 1S/C8H14O6/c1-4(10)14-6(2-9)8-7(12)5(11)3-13-8/h5-9,11-12H,2-3H2,1H3/t5-,6+,7+,8+/m0/s1
    • InChI Key: MLGREEGGYIPMSP-LXGUWJNJSA-N
    • SMILES: O1C[C@@H]([C@H]([C@H]1[C@@H](CO)OC(C)=O)O)O

Computed Properties

  • Exact Mass: 206.07903816g/mol
  • Monoisotopic Mass: 206.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 96.2Ų
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